Cas no 923416-61-9 (N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 923416-61-9
• MF: C₂₁H₁₈Cl₂FN₃O₃S₂
• MW: 514.420323848724
• CID: 5448503
• Update Time: 2025-06-08

N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-1-(4-fluorophenyl)sulfonylpiperidine-4-carboxamide
• N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C21H18Cl2FN3O3S2/c22-14-1-6-17(18(23)11-14)19-12-31-21(25-19)26-20(28)13-7-9-27(10-8-13)32(29,30)16-4-2-15(24)3-5-16/h1-6,11-13H,7-10H2,(H,25,26,28)
• InChI Key： ZOIBVVASEYXUHF-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(F)C=C2)(=O)=O)CCC(C(NC2=NC(C3=CC=C(Cl)C=C3Cl)=CS2)=O)CC1

Additional information on N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide

Introduction to N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide (CAS No. 923416-61-9)

N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 923416-61-9, belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research and development.

The molecular structure of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide is characterized by a piperidine core appended with a thiazole ring and various substituents that contribute to its distinct chemical properties. The presence of both electron-withdrawing and electron-donating groups in its structure suggests that it may interact with biological targets in multiple ways, potentially enhancing its efficacy as a pharmacological agent.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural motif of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide aligns well with the current trends in drug discovery, particularly in the area of central nervous system (CNS) disorders. The compound's ability to interact with specific receptors and enzymes has been the focus of several preclinical studies aimed at elucidating its pharmacological profile.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in neurodegenerative diseases. The thiazole ring and the piperidine moiety are known to be pharmacophores that can modulate enzyme activity, while the fluorobenzenesulfonyl group enhances binding affinity. These features make N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide a promising candidate for further investigation in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Recent studies have demonstrated that compounds with similar structural features exhibit potent neuroprotective effects in animal models. The ability of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide to cross the blood-brain barrier has also been a point of interest, as it suggests that the compound could be developed into an effective therapeutic agent for CNS disorders. These findings have prompted researchers to explore additional derivatives of this molecule to optimize its pharmacokinetic and pharmacodynamic properties.

The synthesis of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has allowed chemists to produce this compound in sufficient quantities for both preclinical and clinical studies. The development of efficient synthetic routes has been crucial for advancing the research and potential commercialization of this promising pharmaceutical candidate.

As research into N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide progresses, scientists are gaining deeper insights into its mechanism of action and potential side effects. Preclinical studies have shown that the compound exhibits low toxicity at therapeutic doses, which is an encouraging finding for future clinical trials. Additionally, the compound's ability to modulate multiple biological targets suggests that it may have broad therapeutic applications beyond CNS disorders.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for novel compounds like N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide. These technologies have enabled researchers to predict the biological activity of new molecules with greater accuracy, thereby reducing the time and cost associated with drug development. The combination of experimental and computational approaches has been instrumental in identifying lead compounds for further optimization.

In conclusion, N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-ylyl]-1( (fluorobenzene sulfonyl) piperidin - 44 carboxamide